Cas no 2172480-84-9 (3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2172480-84-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5890666
• PubChem ID: 165575085
• Update Time: 2025-06-26

3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 3-cyclopentyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1559449
• 2172480-84-9

• Inchi： 1S/C28H34N2O5/c1-2-19(15-26(31)30-25(16-27(32)33)18-9-3-4-10-18)29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24-25H,2-4,9-10,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WOWVUGKITREOTM-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCC1)NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Comprehensive Overview of 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172480-84-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172480-84-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclopentyl derivative, is a key intermediate in peptide synthesis and drug discovery. Its Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety, enabling precise control over chemical reactions—a feature highly sought after in modern bioconjugation and solid-phase peptide synthesis (SPPS) methodologies.

The molecular architecture of 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid combines a cyclopentyl ring with a pentanamido backbone, offering steric and electronic versatility. Researchers have explored its role in designing peptide-based therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs), a hotspot in drug development due to their involvement in numerous physiological processes. Recent studies highlight its utility in cancer immunotherapy and neurodegenerative disease research, aligning with trending topics like personalized medicine and precision drug delivery.

From a synthetic perspective, the CAS No. 2172480-84-9 compound exemplifies advancements in green chemistry. Its Fmoc deprotection can be achieved under mild conditions (e.g., piperidine treatment), reducing environmental impact—a critical consideration given the growing demand for sustainable chemical processes. Analytical techniques such as HPLC and mass spectrometry are routinely employed to validate its purity, addressing the pharmaceutical industry's stringent quality-by-design (QbD) requirements.

Beyond academia, 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has practical implications in high-throughput screening (HTS) platforms. Its compatibility with automated peptide synthesizers accelerates the discovery of novel bioactive compounds, resonating with industry trends toward AI-driven drug discovery. Furthermore, its stability under diverse pH conditions makes it a candidate for oral drug formulations, a frequently searched topic among pharmacologists.

In conclusion, CAS No. 2172480-84-9 represents a convergence of innovation and utility in synthetic chemistry. As interest grows in peptide engineering and targeted therapies, this compound is poised to remain a focal point for researchers addressing challenges in drug bioavailability and molecular specificity. Its multifaceted applications underscore its relevance in both foundational science and translational medicine.